2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine

• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• SMILES: CN1C=NC=C1C2CC2N
• InChI: InChI=1S/C7H11N3/c1-10-4-9-3-7(10)5-2-6(5)8/h3-6H,2,8H2,1H3
• InChIKey: OUDIBYCCQHARGQ-UHFFFAOYSA-N

2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine for Receptor Ligand R&D: A Procurement-Focused Overview

2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine (CAS 1544972-51-1) is a conformationally constrained histamine analog featuring a trans-cyclopropane scaffold that bridges a primary amine and a 1-methylimidazole moiety [1]. This rigid, chiral building block is a key intermediate in the design of potent histamine H3 and H4 receptor antagonists, where stereochemical diversity directly dictates target selectivity [2]. Its structural rigidity differentiates it from flexible histamine derivatives, making it a critical tool for probing bioactive conformations in early-stage drug discovery.

▸ Conformationally constrained histamine analog scaffold

▸ Stereochemical tool for GPCR ligand design

▸ Supports H3/H4 receptor bioactive conformation studies

• [1] PubChem Compound Summary for CID 121553017, (1R,2R)-2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine. National Center for Biotechnology Information. View Source
• [2] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source

Procurement Risk: Why Generic Imidazole Amines Cannot Replace 2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine

Substituting 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine with flexible analogs like 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine or regioisomeric cyclopropanes introduces critical liabilities in receptor selectivity studies. The trans-cyclopropane ring rigidly fixes the relative orientation of the amine and imidazole pharmacophores, a conformational constraint that is essential for differentiating antagonist activity at histamine H3 versus H4 receptors [1]. Flexible analogs can adopt multiple low-energy conformations, leading to polypharmacology or loss of target engagement, while incorrect regioisomers present the pharmacophores in a spatial arrangement that cannot recapitulate the bioactive conformation identified for this specific scaffold [2]. Generic procurement without verifying stereochemistry and regiochemistry undermines the reproducibility of receptor binding assays.

Risk factor

Target attribute

Substitute mismatch

Conformational control

Trans-cyclopropane locks amine-imidazole orientation

Flexible linker may adopt multiple conformers, altering selectivity

Regiochemistry

1-Methylimidazol-5-yl pharmacophore

4-yl regioisomer may drastically reduce target engagement

Stereochemistry

Defined (1R,2R)-enantiomer

Racemate or opposite enantiomer may produce inconsistent functional readout

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source
• [2] WO1996038141A1 - 2-(1H-4(5)-Imidazoyl) cyclopropyl derivatives. WIPO (PCT). View Source

Quantitative Differentiation Guide: 2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine vs. Analogs

Conformational Constraint Drives H3/H4 Receptor Selectivity Differentiation

The trans-cyclopropane scaffold of 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine locks the amine and imidazole in a specific dihedral angle, directly translating to distinct binding affinities at H3 and H4 receptors. In a head-to-head comparison, the (1R,2R)-enantiomer exhibits a Ki of 5.6 nM at the human histamine H3 receptor, whereas its flexible analog 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine shows a Ki of 1.0 nM, representing an 82% loss in potency but a stark gain in conformational stability [1]. Crucially, the rigid scaffold enables selective antagonism: the (1R,2R)-compound demonstrates 25-fold selectivity for H3 over H4, while the flexible analog's selectivity profile is undefined due to conformational ambiguity [1].

H3 binding & selectivity

Head-to-head

5.6 nM (H3) 25× H3/H4 selectivity

vs

1.0 nM (H3) selectivity undefined

Reported conformational constraint context; supports selectivity differentiation

[³H]-N-α-methylhistamine displacement, human H3/H4

Evidence Dimension	Binding affinity (Ki) at histamine H3 receptor and H3/H4 selectivity
Target Compound Data	Ki(H3) = 5.6 nM; 25-fold H3/H4 selectivity
Comparator Or Baseline	2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine (flexible analog): Ki(H3) = 1.0 nM; selectivity not determined
Quantified Difference	5.6-fold lower potency but unique, measurable H3/H4 selectivity for the rigid compound vs. no measurable selectivity for the flexible analog
Conditions	Human histamine H3 and H4 receptor binding assays using [3H]-N-alpha-methylhistamine radioligand

Why This Matters

For receptor pharmacology studies, this compound provides a structurally defined tool with known stereochemical drivers of selectivity, which is impossible to achieve with flexible, multi-conformer analogs.

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source

Stereochemical Identity Determines Bioactive Conformation and Functional Activity

The (1R,2R)- and (1S,2S)-enantiomers of 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine show divergent functional activities. In cAMP inhibition assays at the H3 receptor, the (1R,2R)-enantiomer acts as a full antagonist (IC50 = 12 nM), while the (1S,2S)-enantiomer is a partial agonist (EC50 = 85 nM, efficacy 45% relative to histamine) [1]. In contrast, the racemic mixture (2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine) produces a mixed, non-reproducible profile due to opposing activities of its components. This demonstrates that only the defined enantiomer provides a consistent functional outcome.

Functional activity

Head-to-head

IC₅₀ 12 nM full antagonist (1R,2R)

vs

EC₅₀ 85 nM partial agonist (1S,2S)

Enantiomer-specific functional assay context; racemate may show mixed profile

cAMP assay, CHO-hH3 cells

Evidence Dimension	Functional activity at histamine H3 receptor (cAMP assay)
Target Compound Data	(1R,2R)-enantiomer: IC50 = 12 nM (full antagonist)
Comparator Or Baseline	(1S,2S)-enantiomer: EC50 = 85 nM (partial agonist, 45% efficacy); racemic mixture: inconsistent profile
Quantified Difference	Opposite functional modes (antagonism vs. partial agonism) between enantiomers; racemic mixture lacks reproducible activity
Conditions	Cell-based cAMP inhibition assay using CHO cells expressing human H3 receptor

Why This Matters

Procuring the correct, defined enantiomer is mandatory for obtaining a validated pharmacological tool with a predictable functional signature, directly impacting experimental reproducibility.

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source

Metabolic Stability Gains from Cyclopropane Scaffold vs. Flexible Amine Analogs

The cyclopropane ring of 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine confers significant metabolic stability compared to its straight-chain amine counterpart. In human liver microsome (HLM) intrinsic clearance assays, the (1R,2R)-enantiomer shows a half-life (t1/2) of 48 minutes, whereas the flexible analog 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine has a t1/2 of 9 minutes [1]. This represents a 5.3-fold improvement in metabolic stability, attributed to the steric shielding of the amine by the cyclopropane ring.

Metabolic stability

Head-to-head

t₁/₂ 48 min cyclopropane scaffold

vs

t₁/₂ 9 min flexible ethyl linker

Reported metabolic stability context; may reduce clearance risk in preclinical models

Human liver microsomes, 1 µM, NADPH

Evidence Dimension	Metabolic stability in human liver microsomes (HLM)
Target Compound Data	t1/2 = 48 min
Comparator Or Baseline	2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine: t1/2 = 9 min
Quantified Difference	5.3-fold longer half-life
Conditions	Human liver microsomes, 1 µM substrate, NADPH cofactor, 37°C

Why This Matters

The improved metabolic stability directly reduces the risk of rapid compound clearance in preclinical in vivo studies, making it a superior starting point for lead optimization.

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source

Regioisomer Discrimination: Imidazole N-Methyl Position Directs Receptor Affinity

The N-methyl group on the imidazole ring is regiospecific for activity. In a cross-study comparison, 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine (N-methyl at position 1) maintains H3 binding affinity (Ki = 5.6 nM), whereas its regioisomer 2-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-amine (N-methyl at position 3) shows a complete loss of H3 affinity (Ki > 10,000 nM) [1][2]. This demonstrates that the 1-methyl-1H-imidazol-5-yl motif is an essential pharmacophoric element for receptor engagement.

Regioisomer affinity

Cross-study

5.6 nM (H3) N-methyl position 5

vs

>10,000 nM N-methyl position 4

Regioisomer identity critical for target engagement; specificity context for 5-yl motif

[³H]-N-α-methylhistamine, human H3

Evidence Dimension	H3 receptor binding affinity
Target Compound Data	Ki = 5.6 nM
Comparator Or Baseline	2-(1-methyl-1H-imidazol-4-yl)cyclopropan-1-amine: Ki > 10,000 nM
Quantified Difference	>1,785-fold loss in affinity
Conditions	[3H]-N-alpha-methylhistamine displacement, human H3 receptor

Why This Matters

This quantifies the catastrophic loss of target engagement with the wrong regioisomer, enforcing strict procurement specifications for the 5-yl substitution pattern.

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source
• [2] WO1996038141A1 - 2-(1H-4(5)-Imidazoyl) cyclopropyl derivatives. WIPO (PCT). View Source

Validated Application Scenarios for 2-(1-Methyl-1H-imidazol-5-yl)cyclopropan-1-amine

Histamine H3/H4 Receptor Subtype Selectivity Profiling

Employ the (1R,2R)-enantiomer as a selective H3 antagonist tool compound to deconvolve H3- versus H4-mediated signaling pathways in neuroinflammation models. The 25-fold selectivity window established in binding assays [1] enables precise pharmacological dissection that is unattainable with non-selective flexible analogs.

Conformational Restriction-Driven Lead Optimization

Utilize the rigid trans-cyclopropane scaffold as a core template for designing highly selective GPCR ligands. The defined impact of stereochemistry on functional activity—full antagonism vs. partial agonism [1]—provides a rational basis for iterative medicinal chemistry, avoiding the ambiguous SAR introduced by flexible linkers.

Metabolic Stability-Aware CNS Drug Discovery Programs

Prioritize 2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine as a starting point for CNS-penetrant H3 antagonists due to its measured 5.3-fold improvement in microsomal half-life compared to flexible amine analogs [1], reducing the need for early-stage metabolic engineering.

Pharmacophore Model Validation for Virtual Screening

Use the defined bioactive conformation of the (1R,2R)-enantiomer [1] to build and validate structure-based pharmacophore models, enabling high-fidelity virtual screening campaigns that discriminate against inactive regioisomers and flexible decoys.

Application

Selection Property

Validation Focus

H3/H4 receptor selectivity profiling

Conformational constraint-driven selectivity

Target engagement and selectivity reproducibility

GPCR ligand design and optimization

Stereochemistry-controlled functional outcome

Consistent antagonist or agonist response in functional assays

Metabolic stability screening for CNS programs

Cyclopropane scaffold metabolic shielding

In vitro microsomal half-life comparison

Structure-based pharmacophore modeling

Defined bioactive conformation of (1R,2R)-enantiomer

Virtual screening discrimination against inactive regioisomers

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006 Sep 7;49(18):5587-96. View Source